Cas no 915921-04-9 (3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid)

• Product Name: 3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid
• CAS No: 915921-04-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD08569893
• CID: 1078678
• PubChem ID: 16771179
• Update Time: 2025-10-24

3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclobutanecarboxamido)-4-methylbenzoic acid
• 3-(cyclobutanecarbonylamino)-4-methylbenzoic acid
• 3-[(Cyclobutylcarbonyl)amino]-4-methylbenzoic acid
• 3-[(cyclobutylcarbonyl)amino]-4-methylbenzoic acid(SALTDATA: FREE)
• CHEMBRDG-BB 9071787
• DTXSID80588179
• VS-04054
• 3-(Cyclobutanecarboxamido)-4-methylbenzoicacid
• 3-cyclobutaneamido-4-methylbenzoic acid
• Z85893168
• 3-[(cyclobutylcarbonyl)amino]-4-methylbenzoicacid
• AKOS000127454
• 3-[(Cyclobutanecarbonyl)amino]-4-methylbenzoic acid
• CS-0280058
• 915921-04-9
• MFCD08569893
• BBL013934
• STK411275
• ALBB-003564
• 3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid

• MDL： MFCD08569893
• Inchi： 1S/C13H15NO3/c1-8-5-6-10(13(16)17)7-11(8)14-12(15)9-3-2-4-9/h5-7,9H,2-4H2,1H3,(H,14,15)(H,16,17)
• InChI Key： DTAZEQDCEJDDAA-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)NC1C=C(C(=O)O)C=CC=1C

Computed Properties

• Exact Mass: 233.10500
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 2.50480

3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid

Introduction to 3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid (CAS No. 915921-04-9)

3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid, identified by its Chemical Abstracts Service (CAS) number 915921-04-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino benzoic acids, characterized by the presence of both an amino group and a carboxylic acid moiety, with a unique cyclobutyl substituent attached to the amino group. The structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the synthesis of novel therapeutic agents.

The cyclobutylcarbonyl group in the molecular structure of 3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid plays a crucial role in modulating the pharmacokinetic properties of the compound. This bulky side chain can influence solubility, metabolic stability, and binding affinity to biological targets. Such structural attributes are often exploited in drug design to enhance bioavailability and reduce off-target effects. The 4-methylbenzoic acid backbone provides a rigid aromatic framework, which is conducive for interactions with enzymes and receptors in biological systems.

In recent years, there has been growing interest in exploring the potential of 3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid in the development of targeted therapies. One area of particular focus is its application as an intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, including inflammation, cell signaling, and viral replication. Inhibiting specific proteases has been a successful strategy in treating conditions such as cancer, HIV, and autoimmune diseases. The unique structural features of this compound make it a versatile building block for designing molecules that can selectively inhibit pathogenic proteases.

Moreover, studies have indicated that derivatives of 3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid exhibit promising antimicrobial properties. The presence of both amino and carboxylic acid groups allows for hydrogen bonding interactions with bacterial cell walls and membranes, disrupting essential cellular functions. Preliminary research suggests that modifications to the cyclobutyl substituent can enhance antibacterial activity while maintaining good cellular compatibility. This makes 3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid a valuable scaffold for developing novel antibiotics to combat drug-resistant strains.

The compound's potential extends beyond antimicrobial applications. It has also been investigated as a precursor in the synthesis of chiral auxiliaries for asymmetric catalysis. Chiral molecules are non-superimposable mirror images of each other, and they are crucial in pharmaceuticals because many biological targets exhibit enantioselectivity. By incorporating 3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid into catalytic systems, researchers aim to develop more efficient methods for producing enantiomerically pure drugs, reducing costs and improving therapeutic outcomes.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid's interactions with biological targets. Molecular docking simulations have been employed to predict how this compound binds to various enzymes and receptors. These simulations provide insights into binding affinities, orientation preferences, and potential side effects, enabling researchers to optimize its structure for improved efficacy and safety. Such computational approaches are becoming increasingly integral in drug discovery pipelines, streamlining the process from hypothesis generation to experimental validation.

The synthetic pathways for producing 3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid have also seen significant refinement. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and maximize atom economy. Techniques such as catalytic hydrogenation and enzymatic resolution have been employed to construct the cyclobutyl moiety with high precision while maintaining environmental sustainability. These innovations not only improve yield but also align with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion, 3-(Cyclobutylcarbonyl)amino-4-methylbenzoic Acid (CAS No. 915921-04-9) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents targeting proteases, bacteria, and other disease-causing entities. Advances in computational chemistry and synthetic methodologies continue to expand its potential, making it a cornerstone in modern drug discovery efforts.